3-Chloro-4-fluoronitrobenzene
Cat. No. B104753
Key on ui cas rn:
350-30-1
M. Wt: 175.54 g/mol
InChI Key: DPHCXXYPSYMICK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04229365
Procedure details
1,500 parts of 3,4-dichloronitrobenzene, 680 parts of potassium fluoride and 5 parts of cesium fluoride are stirred in 1,500 parts of tetramethylenesulfone under nitrogen for 3 hours at 220° C. Working up takes place as described in Example 1(a). 1,275 parts (93% of theory) of 3-chloro-4-fluoronitrobenzene of melting point 41°-42° C. are obtained.
Yield
93%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[CH:5]=[CH:6][C:7]=1Cl.[F-:12].[K+].[F-].[Cs+].C1S(=O)(=O)CCC1>>[Cl:1][C:2]1[CH:3]=[C:4]([N+:9]([O-:11])=[O:10])[CH:5]=[CH:6][C:7]=1[F:12] |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[F-].[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[F-].[Cs+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1CCCS1(=O)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1F)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
